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Compound of Interest

Compound Name: 3-Bromo-4-isopropylpyridine

Cat. No.: B049188 Get Quote

A Guide for Researchers in Synthetic Chemistry and Drug Development

This guide provides a comparative analysis of the predicted 13C Nuclear Magnetic Resonance

(NMR) spectrum of 3-Bromo-4-isopropylpyridine alongside experimental data for the

structurally related compounds, 4-isopropylpyridine and 3-bromopyridine. This information is

intended to assist researchers, scientists, and drug development professionals in the structural

elucidation and characterization of novel pyridine derivatives. The inclusion of detailed

experimental protocols and data visualization aims to facilitate a deeper understanding of the

spectroscopic features of these compounds.

Comparison of 13C NMR Chemical Shifts
The following table summarizes the predicted 13C NMR chemical shifts for 3-Bromo-4-
isopropylpyridine and the experimental values for its analogues, 4-isopropylpyridine and 3-

bromopyridine. All chemical shifts are reported in parts per million (ppm) relative to a standard

reference.
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Carbon Atom
3-Bromo-4-
isopropylpyridine
(Predicted)

4-Isopropylpyridine
(Experimental)

3-Bromopyridine
(Experimental)

C2 151.1 149.1 149.9

C3 122.9 120.9 120.5

C4 162.5 162.3 139.7

C5 124.9 120.9 124.1

C6 147.8 149.1 152.7

CH (isopropyl) 33.8 34.1 -

CH3 (isopropyl) 22.8 23.6 -

Structural Relationship and Predicted 13C NMR
Signals
The following diagram illustrates the structure of 3-Bromo-4-isopropylpyridine and the

predicted chemical shift regions for its carbon atoms. The color-coding corresponds to the

different chemical environments within the molecule.
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Structure and Predicted 13C NMR Signals of 3-Bromo-4-isopropylpyridine

3-Bromo-4-isopropylpyridine

Predicted 13C NMR Chemical Shift Regions (ppm)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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